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Compound Name: 4,4'-Biphthalic anhydride

Cat. No.: B1265869 Get Quote

An in-depth analysis of 3,3',4,4'-biphenyltetracarboxylic dianhydride (BPDA)-based polyimides

reveals their superior performance characteristics for flexible display substrates, positioning

them as a prime material for next-generation electronics. This guide provides a comparative

assessment against alternative materials, supported by experimental data and detailed

methodologies.

BPDA-based polyimides are a class of high-performance polymers renowned for their

exceptional thermal stability, mechanical robustness, and desirable optical properties, making

them highly suitable for the demanding requirements of flexible display manufacturing.[1][2]

These polyimides are synthesized through the polycondensation of BPDA with various

aromatic diamines, such as p-phenylenediamine (PDA) or 4,4'-oxydianiline (ODA), resulting in

polymers with rigid-rod like structures that contribute to their outstanding performance.[3][4][5]

Comparative Performance Analysis
To contextualize the performance of BPDA-based polyimides, this guide compares their key

properties against other common flexible substrate materials: Polyethylene Naphthalate (PEN)

and Polyethylene Terephthalate (PET).
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Property BPDA-Polyimide
PEN (Polyethylene
Naphthalate)

PET (Polyethylene
Terephthalate)

Thermal Properties

Glass Transition

Temp. (Tg)
> 350 °C[4][6] ~ 120-160 °C[7] ~ 70-80 °C

CTE (ppm/K) 3 – 25[4][6][8] ~ 20-25 ~ 50-60

5% Weight Loss

Temp. (Td5)
> 500 °C[3][6][9] ~ 430 °C ~ 400 °C

Mechanical Properties

Tensile Modulus

(GPa)
4.8 – 8.8[3][4] ~ 5-6[7] ~ 2-4

Tensile Strength

(MPa)
120 – 230[3][10] ~ 200-250 ~ 170-240

Elongation at Break

(%)
2.8 – 9%[3][11] > 10% > 50%

Optical Properties

Transmittance

(@450nm)

> 74% (can be

improved)[6]
~ 87% ~ 88%

Yellowness Index (YI)
Higher (can be

reduced)
Lower Lower

Barrier Properties

WVTR (g/m²/day)
~0.5 - 8.2 (can be

improved)[8][12]
~ 0.5-1.0 ~ 1.0-3.0

Table 1: Comparative data of key performance metrics for flexible display substrate materials.

Values for BPDA-PI can vary significantly based on the specific diamine used and processing

conditions.
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BPDA-based polyimides, particularly those with a rigid molecular structure like BPDA-PDA,

exhibit the highest thermal stability with glass transition temperatures often exceeding 350°C

and decomposition temperatures above 500°C.[3][4][6][9] This allows them to withstand the

high-temperature processes involved in display manufacturing. Their low coefficient of thermal

expansion (CTE) is a critical advantage, ensuring dimensional stability during thermal cycling

and minimizing stress on deposited electronic layers.[4][8]

In contrast, PET and PEN, while more cost-effective, have significantly lower thermal

resistance, which limits their application in high-performance displays.[13][14] PEN offers a

middle ground with better thermal performance than PET but falls short of the capabilities of

polyimides.[15]

Mechanically, BPDA-polyimides offer high tensile strength and modulus, providing a robust

substrate for device fabrication.[3][4] While PET is more flexible with higher elongation at

break, polyimides provide the necessary stiffness and durability for long-term reliability.[14]

A traditional drawback of aromatic polyimides is their inherent yellow color, which can affect

optical transparency.[2][16] However, research has shown that through copolymerization with

fluoro-containing monomers or other structural modifications, highly transparent BPDA-based

polyimide films can be produced with transmittance greater than 74% at 450 nm.[6]

The water vapor transmission rate (WVTR) is another critical parameter for organic light-

emitting diode (OLED) displays, and modifications to the polyimide structure, such as

incorporating amide moieties, have been shown to significantly improve barrier properties.[12]

Experimental Protocols
The data presented in this guide is derived from standardized experimental techniques for

characterizing thin polymer films.

Thermal Analysis
Glass Transition Temperature (Tg) and Coefficient of Thermal Expansion (CTE): Measured

using Thermomechanical Analysis (TMA). A film sample is subjected to a controlled

temperature ramp under a small, constant force. Tg is identified by a distinct change in the

material's expansion or softening, and CTE is calculated from the dimensional change over

the temperature range.[1][17]
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Thermal Decomposition Temperature (Td5): Determined by Thermogravimetric Analysis

(TGA). The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen),

and its mass is continuously monitored. Td5 is the temperature at which the material has lost

5% of its initial mass.[1]

Mechanical Properties
Tensile Modulus, Tensile Strength, and Elongation at Break: These properties are measured

using a universal testing machine following standards such as ASTM D882. A thin film strip

of specified dimensions is clamped and pulled at a constant rate of extension until it

fractures. The stress-strain curve generated provides the tensile modulus (stiffness), tensile

strength (maximum stress before failure), and elongation at break (how much it stretches

before breaking).

Optical Properties
Optical Transmittance and Yellowness Index (YI): Measured using a UV-Visible (UV-Vis)

spectrophotometer. The instrument passes light of varying wavelengths through the film, and

the amount of light that transmits is recorded. Transmittance spectra indicate the material's

clarity across the visible spectrum. Yellowness Index is a calculated value derived from the

transmittance data, quantifying the degree of yellowness.

Barrier Properties
Water Vapor Transmission Rate (WVTR): Typically measured using a modulated infrared

sensor method, such as described in ASTM F1249.[18] The film is sealed as a barrier

between a chamber with a controlled high humidity and a dry chamber. An infrared sensor in

the dry chamber detects the amount of water vapor that permeates through the film over

time.[18] The results are reported in g/m²/day.[19]

Visualizing Material Selection and Synthesis
To aid in the decision-making process and to visualize the fundamental chemistry, the following

diagrams are provided.
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Application Requirements
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Decision workflow for selecting a flexible substrate.
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Synthesis pathway of BPDA-based polyimide films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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